Cas no 126146-01-8 (4-(2,5-dimethylbenzenesulfonamido)benzoic acid)

4-(2,5-Dimethylbenzenesulfonamido)benzoic acid is a sulfonamide-based organic compound featuring a benzoic acid moiety linked to a 2,5-dimethylbenzenesulfonamide group. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. The presence of both sulfonamide and carboxylic acid functional groups enhances its versatility in derivatization and coordination chemistry. Its well-defined molecular architecture ensures consistent reactivity, particularly in amide bond formation and metal-organic framework applications. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in controlled reaction conditions. Its stability under standard laboratory conditions further underscores its utility as a reliable building block for advanced chemical research and development.
4-(2,5-dimethylbenzenesulfonamido)benzoic acid structure
126146-01-8 structure
Product Name:4-(2,5-dimethylbenzenesulfonamido)benzoic acid
CAS No:126146-01-8
MF:C15H15NO4S
MW:305.34890294075
MDL:MFCD02706676
CID:137441
Update Time:2025-06-08

4-(2,5-dimethylbenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-[[(2,5-dimethylphenyl)sulfonyl]amino]-
    • 4-(2,5-Dimethyl-Benzenesulfonylamino)-Benzoic Acid
    • 4-(2,5-Dimethylphenylsulfonylamino)benzoic acid
    • 4-((2,5-Dimethylphenyl)sulfonamido)benzoic acid
    • 4-[(2,5-dimethylphenyl)sulfonylamino]benzoic acid
    • Benzoic acid,4-[[(2,5-dimethylphenyl)sulfonyl]amino]
    • F1565-0039
    • 4-(2,5-DdiMethylphenylsulfonaMido)benzoic acid
    • 4-([(2,5-DIMETHYLPHENYL)SULFONYL]AMINO)BENZOIC ACID
    • BENZOIC ACID, 4-[[(2,5-DIMETHYLPHENYL)SULFONYL]AMINO]-
    • 4-(2,5-dimethylbenzenesulfonamido)benzoic acid
    • MDL： MFCD02706676
    • Inchi： 1S/C15H15NO4S/c1-10-3-4-11(2)14(9-10)21(19,20)16-13-7-5-12(6-8-13)15(17)18/h3-9,16H,1-2H3,(H,17,18)
    • InChI Key： MGFQTAXIYWVXQN-UHFFFAOYSA-N
    • SMILES： S(C1C=C(C)C=CC=1C)(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 305.07200
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4

Experimental Properties

  • Density: 1.365
  • Melting Point: 226-227℃
  • Boiling Point: 513.2°Cat760mmHg
  • Flash Point: 264.2°C
  • Refractive Index: 1.628
  • PSA: 91.85000
  • LogP: 3.95620

4-(2,5-dimethylbenzenesulfonamido)benzoic acid Customs Data

  • HS CODE：2935009090
  • Customs Data：

    China Customs Code:

    2935009090

    Overview:

    2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

4-(2,5-dimethylbenzenesulfonamido)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-BH040-250mg
4-(2,5-Dimethylphenylsulfonylamino)benzoic acid
 126146-01-8 96%
250mg
 ￥699.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-BH040-100mg
4-(2,5-Dimethylphenylsulfonylamino)benzoic acid
 126146-01-8 96%
100mg
 ￥414.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-BH040-50mg
4-(2,5-Dimethylphenylsulfonylamino)benzoic acid
 126146-01-8 96%
50mg
 ￥241.0 2022-02-28
TRC
B421160-25mg
4-((2,5-dimethylphenyl)sulfonamido)benzoic Acid
 126146-01-8
25mg
 $ 50.00 2022-06-07
TRC
B421160-50mg
4-((2,5-dimethylphenyl)sulfonamido)benzoic Acid
 126146-01-8
50mg
 $ 65.00 2022-06-07
TRC
B421160-250mg
4-((2,5-dimethylphenyl)sulfonamido)benzoic Acid
 126146-01-8
250mg
 $ 160.00 2022-06-07
Matrix Scientific
136024-1g
4-((2,5-Dimethylphenyl)sulfonamido)benzoic acid, 95%+
 126146-01-8 95%
1g
 $218.00 2023-09-10
Matrix Scientific
136024-2.500g
4-((2,5-Dimethylphenyl)sulfonamido)benzoic acid, 95%+
 126146-01-8 95%
2.500g
 $476.00 2023-09-10
Matrix Scientific
136024-5g
4-((2,5-Dimethylphenyl)sulfonamido)benzoic acid, 95%+
 126146-01-8 95%
5g
 $720.00 2023-09-10
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H33445-250mg
4-(2,5-Dimethylphenylsulfonylamino)benzoic acid, 96%
 126146-01-8 96%
250mg
 ￥1031.00 2023-03-09

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